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Compound of Interest

Compound Name: SKF-75670 hydrobromide

Cat. No.: B1682075 Get Quote

This document provides immediate, essential guidance for researchers, scientists, and drug

development professionals on the safe handling, storage, and disposal of SKF-75670
hydrobromide. The following procedures are based on best laboratory practices and available

supplier safety information.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling SKF-75670
hydrobromide to minimize exposure and ensure personal safety.

PPE Category Item Specification

Eye Protection Safety Glasses Should be worn at all times.

Goggles
Recommended when there is

a risk of splashing.

Hand Protection Disposable Gloves
Nitrile or other chemically

resistant gloves are suitable.

Respiratory Protection Respirator
A type N95 (US) or equivalent

respirator is advised.

Body Protection Lab Coat
A standard laboratory coat

should be worn.
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Operational Plans: Handling and Storage
Handling:

Engineering Controls: Handle SKF-75670 hydrobromide in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.

Personal Hygiene: Avoid direct contact with skin, eyes, and clothing. Do not eat, drink, or

smoke in the handling area. Wash hands thoroughly after handling.

Spills: In case of a spill, avoid generating dust. For minor spills, gently wipe up with an

absorbent material and place it in a sealed container for disposal. For larger spills, follow

emergency procedures and use appropriate spill cleanup materials.

Storage: Proper storage is crucial to maintain the stability and integrity of SKF-75670
hydrobromide.

Storage Condition Temperature Duration Additional Notes

Short-term -20°C Up to 1 month

Store under nitrogen,

away from moisture.

[1]

Long-term -80°C Up to 6 months

Store under nitrogen,

away from moisture.

[1]

Disposal Plan
Dispose of SKF-75670 hydrobromide and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. It is recommended to consult

with your institution's environmental health and safety (EHS) department for specific disposal

guidelines. Waste should be collected in a designated, labeled, and sealed container.

Experimental Protocols
Preparation of Stock Solutions
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SKF-75670 hydrobromide is a dopamine D1 receptor partial agonist and is often used in cell

signaling studies.[1] The following protocol outlines the preparation of stock solutions based on

available solubility information.

Materials:

SKF-75670 hydrobromide powder

Dimethyl sulfoxide (DMSO)

Deionized water or appropriate buffer

Vortex mixer

Pipettes and sterile tubes

Procedure:

Allow the SKF-75670 hydrobromide vial to equilibrate to room temperature before opening.

Prepare a stock solution by dissolving the powder in an appropriate solvent. For example, to

prepare a 10 mM stock solution, dissolve 3.50 mg of SKF-75670 hydrobromide (Molecular

Weight: 350.25 g/mol ) in 1 mL of DMSO.

Vortex the solution until the powder is completely dissolved.

For cellular experiments, further dilute the DMSO stock solution with an aqueous buffer to

the desired final concentration. It is important to note that the final concentration of DMSO in

the cell culture medium should be kept low (typically <0.1%) to avoid solvent-induced toxicity.

Store the stock solution at -20°C for short-term use or -80°C for long-term storage.[1]

Signaling Pathway
SKF-75670 hydrobromide acts as a partial agonist at the dopamine D1 receptor, which is a G-

protein coupled receptor (GPCR). The activation of the D1 receptor initiates a signaling

cascade that plays a crucial role in various physiological processes.
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Caption: Dopamine D1 Receptor Signaling Pathway Activated by SKF-75670.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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